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Compound of Interest

Compound Name: Multi-target kinase inhibitor 2

Cat. No.: B12384055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Dasatinib, a potent multi-

target kinase inhibitor, as a chemical probe to investigate kinase biology. Detailed protocols for

key experiments are provided to ensure robust and reproducible results.

Introduction
Dasatinib is a second-generation tyrosine kinase inhibitor that targets a range of kinases,

making it a valuable tool for dissecting complex signaling networks.[1] Its primary targets

include BCR-ABL, SRC family kinases (SRC, LCK, YES, FYN), c-KIT, EPHA2, and PDGFRβ.

[1][2] By inhibiting these key nodes in cellular signaling, Dasatinib can modulate numerous

downstream pathways involved in cell proliferation, survival, migration, and invasion.[2][3] This

polypharmacology, coupled with its high potency, makes Dasatinib an excellent chemical probe

for identifying kinase dependencies and exploring therapeutic vulnerabilities in various disease

models, particularly in oncology.[4][5]

Data Presentation
Kinase Inhibition Profile of Dasatinib
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Dasatinib against a panel of recombinant kinases, demonstrating its multi-targeted nature.
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Kinase Target IC50 (nM) Reference

ABL <0.78 [6]

SRC <0.37 [6]

LYN 1.7 - 8.5 [7]

YES <1 [8]

c-KIT <30 [9]

PDGFRβ <30 [9]

EphA2 <30 [9]

FAK 0.2 [9]

Csk 7 [6]

Cellular Activity of Dasatinib
The table below presents the half-maximal effective concentration (EC50) values for

Dasatinib's anti-proliferative activity in various cancer cell lines.

Cell Line Cancer Type EC50 (nM) Reference

Lox-IMVI Melanoma 35.4 [9]

JURL-MK1 Leukemia Sub-nanomolar [7]

MOLM-7 Leukemia Sub-nanomolar [7]

Mo7e-KitD816H Myeloid Leukemia 5 [10]

MDA-MB-231 Breast Cancer 6.1 µM [11]

MCF-7 Breast Cancer >10 µM [11]

HT144 Melanoma >1000 [9]

SK-BR-3 Breast Cancer - [12]
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Mandatory Visualizations
Signaling Pathways Modulated by Dasatinib
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Caption: Key signaling pathways inhibited by Dasatinib.

Experimental Workflow: Cell Viability (MTT) Assay

Seed cells in 96-well plate

Incubate for 24 hours

Treat with serial dilutions of Dasatinib

Incubate for 48-72 hours

Add MTT reagent to each well

Incubate for 1.5-4 hours

Solubilize formazan crystals with DMSO

Measure absorbance at 492-570 nm

Calculate EC50 values
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Click to download full resolution via product page

Caption: Workflow for determining Dasatinib's effect on cell viability.

Experimental Workflow: Western Blotting
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Treat cells with Dasatinib for specified time

Lyse cells and quantify protein concentration

Separate proteins by SDS-PAGE

Transfer proteins to a membrane

Block membrane and incubate with primary antibody
(e.g., p-SRC, p-CrkL)

Incubate with HRP-conjugated secondary antibody

Detect signal using chemiluminescence

Analyze band intensities
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Treat intact cells with Dasatinib or vehicle

Heat cell suspension to a range of temperatures

Lyse cells and separate soluble and precipitated proteins

Detect target protein in the soluble fraction
(e.g., by Western Blot or ELISA)

Plot protein abundance vs. temperature

Determine thermal shift induced by Dasatinib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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